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Abstract

(4-(Diethylcarbamoyl)-2-methoxyphenyl)boronic acid, a specialized arylboronic acid, has
emerged as a pivotal building block in contemporary organic synthesis. Its unique substitution
pattern—featuring an ortho-methoxy group and a para-diethylcarbamoyl moiety—imparts
distinct reactivity and functionality, making it an invaluable tool for constructing complex
molecular architectures. This guide provides an in-depth analysis of its properties, core
applications in palladium-catalyzed cross-coupling reactions, and detailed protocols tailored for
synthetic chemists in the pharmaceutical and materials science sectors.

Introduction: Structural Significance and
Physicochemical Properties

Organoboron compounds are fundamental reagents in synthetic chemistry due to their versatile
reactivity, stability, and generally low toxicity.[1] Among these, (4-(Diethylcarbamoyl)-2-
methoxyphenyl)boronic acid (CAS No. 913835-34-4) is a highly functionalized reagent
designed for targeted synthetic applications.

Structural Analysis: The strategic placement of its functional groups is key to its utility:
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e Boronic Acid Moiety [-B(OH)z]: The reactive center for palladium-catalyzed cross-coupling
reactions, most notably the Suzuki-Miyaura reaction.

e Ortho-Methoxy Group (-OCHs): This electron-donating group can influence the electronic
properties of the phenyl ring. More importantly, its position can promote a "chelation effect,”
where the oxygen atom coordinates to the palladium center during the catalytic cycle. This
coordination can alter the geometry of the transition state, potentially influencing reaction
selectivity and efficiency.[2][3]

o Para-Diethylcarbamoyl Group [-C(O)N(CzHs)2]: This robust amide group serves as an
electron-withdrawing feature and a key structural motif. It enhances the compound's utility in
medicinal chemistry, where the amide bond is a common pharmacophore. The diethyl
substitution increases lipophilicity, a property often tuned in drug candidates.[4]

Physicochemical Data Summary:

Property Value

CAS Number 913835-34-4

Molecular Formula C12H18BNOa4

Molecular Weight 251.09 g/mol

Appearance Typically an off-white to white solid

Soluble in organic solvents like Dioxane, THF,

Solubility
DMF

Core Application: The Suzuki-Miyaura Cross-
Coupling Reaction

The Suzuki-Miyaura reaction is a powerful method for forming carbon-carbon bonds between
organoboron compounds and organic halides or triflates.[5] (4-(Diethylcarbamoyl)-2-
methoxyphenyl)boronic acid is an exemplary coupling partner for introducing its substituted
phenyl ring into target molecules.

Mechanistic Rationale
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The reaction proceeds via a catalytic cycle involving a palladium complex. The presence of a
base is crucial, as it activates the boronic acid to form a more nucleophilic boronate species
(JArB(OH)s]™), which is essential for the key transmetalation step.[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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